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Compound of Interest

Compound Name: 2-Bromophenyl isocyanate

Cat. No.: B072286 Get Quote

2-Bromophenyl isocyanate is a versatile bifunctional reagent that holds a significant position

in modern synthetic chemistry. Its utility stems from the presence of two distinct and

orthogonally reactive functional groups: a highly electrophilic isocyanate (-N=C=O) and a

synthetically adaptable bromo-substituent on an aromatic ring. This unique combination allows

for a stepwise and controlled construction of complex molecular architectures, making it an

invaluable building block for researchers in medicinal chemistry, materials science, and organic

synthesis.[1] The isocyanate group serves as a powerful linchpin for forming urea, urethane

(carbamate), and other linkages through nucleophilic addition, while the aryl bromide provides

a handle for transition-metal-catalyzed cross-coupling reactions to forge new carbon-carbon,

carbon-nitrogen, or carbon-oxygen bonds.

This guide provides an in-depth exploration of the core chemical reactions of 2-bromophenyl
isocyanate. It is designed for researchers and drug development professionals, offering not

just protocols, but the underlying mechanistic principles and field-proven insights to empower

effective and innovative application of this reagent.

Physicochemical and Spectroscopic Data
A thorough understanding of a reagent's properties is fundamental to its successful application.

The data below has been compiled for easy reference.
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Property Value Source

CAS Number 1592-00-3 [2]

Molecular Formula C₇H₄BrNO [2]

Molecular Weight 198.02 g/mol [3]

Appearance Clear colorless to yellow liquid [4]

Density 1.607 g/mL at 25 °C [3]

Boiling Point 56-58 °C at 0.05 mmHg [3]

Refractive Index (n20/D) 1.5838 [3]

IR Spectrum
Strong absorption at ~2260

cm⁻¹ (νNCO)
[2][5]

¹H NMR Spectrum

Complex multiplet in the

aromatic region (δ 7.0-7.6

ppm)

[6]
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Critical Safety and Handling Protocols
Isocyanates are toxic, potent lachrymators, and respiratory sensitizers.[7][8] Safe handling is

paramount.

Engineering Controls: Always handle 2-bromophenyl isocyanate in a certified chemical

fume hood with sufficient airflow.[9][10] An emergency eye wash and safety shower must be

immediately accessible.[9]

Personal Protective Equipment (PPE): Wear nitrile gloves (double-gloving is recommended),

a flame-retardant lab coat, and chemical splash goggles with a face shield.[3][11]

Respiratory Protection: For operations with a risk of aerosol generation or spills, a respirator

with an appropriate filter (e.g., type ABEK) is mandatory.[3][11]
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Storage: Store the reagent at 2-8 °C under an inert atmosphere (e.g., argon or nitrogen) to

protect it from moisture, with which it reacts readily.[9] The container must be tightly sealed.

Incompatibilities: Avoid contact with water, alcohols, amines, acids, strong bases, and strong

oxidizing agents.[8][9]

Chapter 1: The Cornerstone of Isocyanate
Chemistry: Nucleophilic Addition
The most fundamental reaction of 2-bromophenyl isocyanate involves the attack of a

nucleophile on the highly electrophilic central carbon of the isocyanate group.[12] This reaction

is mechanistically straightforward but synthetically powerful, providing access to a wide range

of stable derivatives. The driving force is the high electronegativity of the adjacent nitrogen and

oxygen atoms, which polarizes the C=N and C=O bonds, rendering the carbon atom

susceptible to attack.[12][13]
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General Mechanism of Nucleophilic Addition to Isocyanate

2-Br-Ph-N=C=O

[2-Br-Ph-N(-)-C(=O)-Nu(+)-H]Nucleophilic Attack

H-Nu:

2-Br-Ph-NH-C(=O)-NuProton Transfer

Inputs

Pd(0)Ln

Ar-Pd(II)-Br(Ln)

Oxidative
Addition

Ar-Pd(II)-R(Ln)

Transmetalation

Reductive
Elimination

Ar-R

2-NCO-Ph-Br R-B(OH)2Base

2-Br-Ph-NCO
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Five-Membered

Heterocycle

[3+2] Cycloaddition

1,3-Dipole

e.g., Nitrone, Azide
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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